4-[(4-fluorobenzyl)oxy]benzonitrile

• IUPAC Name: 4-[(4-fluorophenyl)methoxy]benzonitrile
• InChI: InChI=1S/C14H10FNO/c15-13-5-1-12(2-6-13)10-17-14-7-3-11(9-16)4-8-14/h1-8H,10H2
• InChI Key: XRYRTHRDVUSSMA-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1COC2=CC=C(C=C2)C#N)F
• Molecular Formula: C14H10FNO
• DSSTOX Substance ID: DTXSID00367160
• Molecular Weight: 227.23 g/mol
• CAS RN: 56442-14-9

Description

4-[(4-fluorobenzyl)oxy]benzonitrile, also known as FBOB, is a chemical compound that has gained attention in the scientific community due to its potential applications in research. FBOB is a nitrile derivative of benzonitrile and contains a fluorobenzyl group. This compound has been studied for its ability to modulate the activity of ion channels, which are important targets for drug discovery.

Mechanism of Action

4-[(4-fluorobenzyl)oxy]benzonitrile modulates ion channel activity by binding to specific sites on the channel protein. For example, 4-[(4-fluorobenzyl)oxy]benzonitrile has been shown to bind to the NR1 subunit of the NMDA receptor, which leads to a decrease in channel activity. This mechanism of action makes 4-[(4-fluorobenzyl)oxy]benzonitrile a potentially useful tool for studying ion channel function and for drug discovery.
Biochemical and Physiological Effects:
4-[(4-fluorobenzyl)oxy]benzonitrile has been shown to have a variety of effects on ion channels, depending on the specific channel and experimental conditions. For example, 4-[(4-fluorobenzyl)oxy]benzonitrile has been shown to decrease NMDA receptor activity in cultured neurons, which could have implications for learning and memory. 4-[(4-fluorobenzyl)oxy]benzonitrile has also been shown to increase the activity of the voltage-gated potassium channel in certain cell types.

Advantages and Limitations for Lab Experiments

One advantage of using 4-[(4-fluorobenzyl)oxy]benzonitrile in lab experiments is its specificity for ion channels. Because 4-[(4-fluorobenzyl)oxy]benzonitrile binds to specific sites on the channel protein, it can be used to study the function of individual channels. However, one limitation of 4-[(4-fluorobenzyl)oxy]benzonitrile is its solubility in organic solvents, which can make it difficult to use in certain experimental systems.

Future Directions

There are several potential future directions for research on 4-[(4-fluorobenzyl)oxy]benzonitrile. One area of interest is the development of 4-[(4-fluorobenzyl)oxy]benzonitrile derivatives that have improved solubility and bioavailability. Another area of interest is the use of 4-[(4-fluorobenzyl)oxy]benzonitrile in drug discovery, particularly for the development of drugs that target ion channels. Finally, 4-[(4-fluorobenzyl)oxy]benzonitrile could be used in combination with other compounds to study the complex interactions between different ion channels.

Scientific Research Applications

4-[(4-fluorobenzyl)oxy]benzonitrile has been studied for its potential applications in neuroscience research. Specifically, it has been shown to modulate the activity of the NMDA receptor, which is involved in learning and memory. 4-[(4-fluorobenzyl)oxy]benzonitrile has also been studied for its effects on other ion channels, such as the voltage-gated potassium channel.

Synthesis routes and methods

Procedure details

A mixture of 4-cyanophenol (11.91 g, 100.0 mmol), K2CO3 (55.20 g, 400.0 mmol), and 4-fluorobenzylbromide (22.68 g, 120.0 mmol) were heated in acetone (400 mL) at reflux (5 h). The volatiles were evaporated and the residue was diluted in CH2Cl2 (300 mL), and then washed with H2O (500 mL), dried (MgSO4), and concentrated in vacuo. The solid was recrystallized with MeOH to give white needles (18.50 g, 81%): Rf=0.89 (hexanes/EtOAc 911); mp 82-83° C.; 1H NMR (CDCl3) δ 5.07 (s, CH2O), 7.01 (d, J=9.0 Hz, 2 ArH), 7.09 (t, J=8.7 Hz, 2 ArH), 7.37-7.42 (m, 2 ArH), 7.59 (d, J=9.0 Hz, 2 ArH); 13C NMR (CDCl3) δ 69.5 (CH2O), 104.2 (CCN), 115.5 (ArC), 115.6 (d, J=22.5 Hz, C3′), 119.0 (CN), 129.4 (d, J=7.9 Hz, C2′), 131.4 (C1′), 133.9 (ArC), 161.7 (ArC), 162.6 (d, J=245.6 Hz, C4′); Anal. Calcd. for C14H10FNO2: C, 74.00; H, 4.44; F, 8.36; N, 6.16. Found: C, 74.06; H, 4.28; F, 8.26; N, 6.16.